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Compound of Interest

Compound Name: Ferronickel

Cat. No.: B1172207

Notice of Adaptation: The content structure of this guide, including the sections on
"Experimental Protocols” and "Logical Relationships,” has been adapted from a template
originally designed for a biological sciences topic. These sections have been reinterpreted to
be relevant to a metallurgical and materials science context to fulfill the user's core request for
a technical guide on ferronickel.

Introduction

Ferronickel (FeNi) is a ferroalloy, a class of alloys of iron with a high proportion of one or more
other elements. Produced primarily from the pyrometallurgical reduction of laterite nickel ores, it
typically contains a nickel content ranging from 15% to 45%.[1] As a crucial alloying element,
ferronickel is a primary feedstock for the manufacturing of austenitic stainless steels and
various nickel alloy steels.[2][3] The addition of nickel, delivered via ferronickel, imparts
significant enhancements to the properties of steel, including improved ductility, toughness, and
corrosion resistance.[4][5] Its use is fundamental in numerous sectors, including engineering,
transportation, construction, and electronics.[2]

Production and Chemical Composition

The most common method for producing ferronickel is the Rotary Kiln-Electric Furnace
(RKEF) process.[6] This involves a series of steps beginning with the drying of laterite ore,
followed by calcination and reduction in a rotary kiln, smelting in an electric furnace to separate
the metal from slag, and finally, a refining stage to remove impurities like sulfur, phosphorus,
and carbon.[6][7]
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The chemical composition of ferronickel is tailored to its intended application, primarily
distinguished by nickel content.[8]

Data Presentation

Table 1: Typical Chemical Composition of Ferronickel Grades
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Source: Data compiled from multiple sources.[2][8]

Table 2: lllustrative Effect of Nickel Content on Mechanical Properties of Steel

Nickel (Ni) Yield Tensile .
. Elongation Impact
Content (wt. Condition Strength Strength
(%) Toughness
%) (MPa) (MPa)
Quenched &
0% ~1400 ~1600 ~10 Low
Tempered
Quenched &
3.5% ~1450 ~1650 ~12 Good
Tempered
Quenched &
5.0% ~1500 ~1750 ~14 Excellent
Tempered
Double Excellent at
9.0% Normalized & ~600 ~700 ~22 cryogenic
Tempered temp.

Note: These are representative values. Actual properties are highly dependent on the full alloy
composition, heat treatment, and processing. Nickel generally increases strength and
significantly improves toughness, particularly at low temperatures.[9]

Experimental Protocols (Metallurgical Testing)

To evaluate the quality and performance of ferronickel-containing alloys, a suite of
standardized metallurgical tests are employed. These protocols ensure that the material meets
the required specifications for its intended application.[10][11]

Tensile Testing (ASTM ES8/E8SM)

This test determines the strength and ductility of metallic materials under uniaxial tensile stress.
[12]

o Objective: To measure key mechanical properties including Yield Strength, Ultimate Tensile
Strength (UTS), Elongation, and Reduction of Area.[13][14]
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o Methodology:

o Specimen Preparation: A standardized specimen is machined from the alloy material
according to ASTM E8/E8M specifications.[15] Its cross-sectional area is precisely
measured.[13][14]

o Gage Marking: Two marks are placed on the specimen at a specified distance (the gage
length). The distance between these marks is measured after the test to determine
elongation.[13][14]

o Test Execution: The specimen is mounted in a universal testing machine (UTM).[10] A
controlled tensile (pulling) force is applied until the specimen fractures.[15] An
extensometer is used to accurately measure the elongation of the specimen under load.
[10]

o Data Analysis: The force and displacement data are used to generate a stress-strain
curve, from which the key mechanical properties are calculated.[13]

Pitting and Crevice Corrosion Resistance Testing (ASTM
G48)

This test evaluates the resistance of stainless steels and related alloys to localized corrosion in
an aggressive chloride environment.[16][17]

o Objective: To determine a material's susceptibility to pitting and crevice corrosion by
exposing it to a ferric chloride solution.[18][19]

o Methodology (Method A - Pitting Test):

o Sample Preparation: Test samples are cut to a standard size (e.g., 25 x 50 mm), cleaned,
and weighed.[16][18]

o Exposure: The prepared sample is immersed in a 6% ferric chloride solution maintained at
a specific temperature (e.g., 25°C for duplex, 50°C for super duplex stainless steels).[19]
The typical duration is 24 to 72 hours.[19]
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o Evaluation: After exposure, the sample is removed, cleaned of all corrosion products, and
re-weighed. The surface is then examined under magnification (e.g., 20x) for evidence of
pitting.[20] The number of pits and their depth can be measured.[16]

Mandatory Visualizations
Ferronickel Production Workflow

Laterite Ore
(Saprolite/Limonite)

_ _ Coal / Coke
Drying & Crushing (Reductant)

:

Rotary Kiln Elux
(Calcination & Pre-reduction)
Electric Arc Furnace
(Smelting)
Ladle Refining Slag
(Desulfurization, etc.) (Waste Product)

Casting / Granulation

Ferronickel Product
© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://ssw-americas.com/material-testing-of-stainless-steel-welds/
https://matestlabs.com/test-standards/astm-g48/
https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page

Caption: A simplified workflow of the RKEF process for ferronickel production.[6][7][21]

Logical Relationships in Alloying
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Caption: The influence of ferronickel on the microstructure and properties of steel.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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